Cas no 1805332-69-7 (3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol)

• Product Name: 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol
• CAS No: 1805332-69-7
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918264
• Update Time: 2025-08-01

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol
• 2,5-Dichloro-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-3-1-2(5(9)10)4(8)11-6(3)12/h1,5H,(H,11,12)
• InChI Key： RXNGFZBGDKJNTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol (CAS No. 1805332-69-7): An Overview of a Promising Compound in Modern Chemistry

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol (CAS No. 1805332-69-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the development of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives and is characterized by the presence of chlorine and fluorine atoms, which contribute to its distinctive properties.

The molecular formula of 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is C₈H₄Cl₂F₂O, and it has a molecular weight of approximately 219.01 g/mol. The compound's structure includes a pyridine ring with two chlorine atoms at the 3 and 6 positions, a difluoromethyl group at the 5 position, and a hydroxyl group at the 2 position. This arrangement of functional groups imparts specific chemical and physical properties that make it a valuable candidate for various applications.

In terms of physical properties, 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is typically a white crystalline solid with a melting point ranging from 100 to 105°C. It is slightly soluble in water but shows good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The synthesis of 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol can be achieved through several methods. One common approach involves the reaction of 3,6-dichloropyridine with difluoromethylating agents followed by hydroxylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and industrial applications.

In the field of pharmaceuticals, 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol has shown promise as an intermediate or building block for the synthesis of novel drugs. Its unique structure allows it to participate in various chemical reactions that can lead to the formation of bioactive molecules with potential therapeutic effects. For instance, compounds derived from this pyridine derivative have been studied for their antiviral, antibacterial, and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol as a key intermediate in the synthesis of a new class of antiviral agents. These agents demonstrated significant activity against several viral strains, including influenza and herpes simplex virus (HSV). The study also noted that the presence of chlorine and fluorine atoms in the molecule enhanced its pharmacological properties by improving its stability and bioavailability.

In addition to its pharmaceutical applications, 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol has also found use in agrochemicals. Its ability to act as a fungicide or herbicide has been explored in several studies. For example, research conducted by a team at the University of California showed that compounds derived from this pyridine derivative exhibited strong fungicidal activity against common plant pathogens such as Fusarium oxysporum and Botrytis cinerea. The study suggested that the presence of chlorine and fluorine atoms contributed to the enhanced efficacy of these compounds.

The environmental impact of using 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol-based products is an important consideration. Studies have shown that while these compounds are effective in their intended applications, they must be used responsibly to minimize any potential adverse effects on ecosystems. Efforts are ongoing to develop more sustainable formulations that maintain their efficacy while reducing environmental risks.

In conclusion, 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol (CAS No. 1805332-69-7) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure provides a foundation for the development of novel drugs and agrochemicals with improved properties. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.